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Compound of Interest

Compound Name: 2,4-Dimethylpentane-1,2-diamine

Cat. No.: B2444229

An In-Depth Technical Guide to the Molecular Properties of 2,4-Dimethylpentane-1,2-diamine

This guide provides a detailed analysis of the molecular formula and molecular weight of 2,4-
Dimethylpentane-1,2-diamine, a compound of interest to researchers, scientists, and
professionals in the field of drug development.

Molecular Formula

The molecular formula for 2,4-Dimethylpentane-1,2-diamine has been determined to be
C7H18N2.[1][2][3] This formula indicates that a single molecule of the compound is composed
of seven carbon atoms, eighteen hydrogen atoms, and two nitrogen atoms.

Molecular Weight

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
The established molecular weight of 2,4-Dimethylpentane-1,2-diamine is approximately
130.235 g/mol .[1]

Atomic Weights of Constituent Elements

To calculate the precise molecular weight, the standard atomic weights of Carbon (C),
Hydrogen (H), and Nitrogen (N) are utilized.
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Element Symbol Atomic Weight ( g/mol )
Carbon C 12.011

Hydrogen H 1.008

Nitrogen N 14.007

Note: The atomic weights presented are conventional values provided by IUPAC and may have
slight variations based on isotopic composition.[4][5][6]

Calculation of Molecular Weight

The molecular weight is calculated by multiplying the number of atoms of each element by its
atomic weight and summing the results.

Molecular Weight = (7 x Atomic Weight of C) + (18 x Atomic Weight of H) + (2 x Atomic Weight
of N) Molecular Weight = (7 x 12.011) + (18 x 1.008) + (2 x 14.007) Molecular Weight = 84.077
+18.144 + 28.014 Molecular Weight = 130.235 g/mol

Data Summary

For ease of reference, the key quantitative data for 2,4-Dimethylpentane-1,2-diamine is
summarized in the table below.

Property Value
Molecular Formula C7H18N2
Molar Mass 130.235 g/mol
Number of Carbon Atoms 7

Number of Hydrogen Atoms 18

Number of Nitrogen Atoms 2

Logical Relationship Diagram
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The following diagram illustrates the logical workflow for determining the molecular weight of
2,4-Dimethylpentane-1,2-diamine from its molecular formula and the atomic weights of its
constituent elements.

Molecular Formula Sum of Atomic Masses
(C7TH18N2)

Carbon (C)
12.011

Nitrogen (N)
14.007

@ Molecular Weight
(130.235 g/mol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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